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Compound of Interest

Compound Name: 1,3-Dimethoxy-1,3-dimethylurea

Cat. No.: B182188 Get Quote

This technical guide provides a comprehensive overview of the discovery, history, chemical

properties, and synthesis of 1,3-Dimethoxy-1,3-dimethylurea. The content is tailored for

researchers, scientists, and professionals in the field of drug development and materials

science, presenting available data in a structured and accessible format.

Introduction
1,3-Dimethoxy-1,3-dimethylurea, with the Chemical Abstracts Service (CAS) number 123707-

26-6, is a symmetrically substituted urea derivative. Its molecular structure features two

methoxy and two methyl groups attached to the nitrogen atoms of the urea backbone. This

substitution pattern imparts specific chemical properties that make it a subject of interest in

various chemical applications, notably as a crosslinking agent and a formaldehyde-free

alternative in the production of polymers and textiles. While its structural analog, 1,3-

dimethylurea, is well-documented, 1,3-Dimethoxy-1,3-dimethylurea is a more specialized

chemical with less extensive literature.

History and Discovery
Detailed historical information regarding the specific discovery and first synthesis of 1,3-
Dimethoxy-1,3-dimethylurea is not readily available in publicly accessible scientific literature.

The compound is indexed in chemical databases such as PubChem, indicating its synthesis

and characterization have been reported.[1] Patents associated with this chemical structure

exist, suggesting its development and applications may be documented within the patent
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literature.[1] Further investigation into chemical patent databases may provide more specific

details on its initial preparation and developmental timeline.

Physicochemical Properties
The known quantitative data for 1,3-Dimethoxy-1,3-dimethylurea are summarized in the table

below. These properties are primarily derived from computational models and data available in

chemical databases.

Property Value Source

Molecular Formula C₅H₁₂N₂O₃ PubChem[1]

Molecular Weight 148.16 g/mol PubChem[1]

IUPAC Name
1,3-dimethoxy-1,3-

dimethylurea
PubChem[1]

CAS Number 123707-26-6
PubChem[1], Santa Cruz

Biotechnology[2]

Appearance
Colorless to almost colorless

clear liquid
-

InChI
InChI=1S/C5H12N2O3/c1-6(9-

3)5(8)7(2)10-4/h1-4H3
PubChem[1]

InChIKey
BXBKNWRSAAAPKG-

UHFFFAOYSA-N
PubChem[1]

SMILES CN(C(=O)N(C)OC)OC PubChem[1]

Synthesis
A detailed, peer-reviewed experimental protocol for the synthesis of 1,3-Dimethoxy-1,3-
dimethylurea is not prominently available in the searched scientific literature. However, a

plausible synthetic route can be conceptualized based on the known chemistry of urea

derivatives. The synthesis would likely involve the reaction of a suitable precursor, such as

N,N'-dimethylurea, with a methoxylating agent.
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A generalized conceptual workflow for its synthesis is presented below. This diagram illustrates

the logical progression from starting materials to the final product.

Conceptual Synthesis of 1,3-Dimethoxy-1,3-dimethylurea

Starting Materials

Reaction Step

Product

Purification

N,N'-dimethylurea

N-Methoxylation Reaction

Methoxylating Agent (e.g., Dimethyl sulfate) Base

Purification (e.g., Distillation, Chromatography)

1,3-Dimethoxy-1,3-dimethylurea

Click to download full resolution via product page

Caption: Conceptual workflow for the synthesis of 1,3-Dimethoxy-1,3-dimethylurea.

Applications
1,3-Dimethoxy-1,3-dimethylurea is primarily utilized in the field of polymer and materials

science. Its key applications include:
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Crosslinking Agent: It can be used to form chemical bonds between polymer chains, thereby

enhancing the durability, stability, and mechanical properties of coatings, adhesives, and

textiles.

Curing Agent: In the manufacturing of high-performance materials, it can act as a curing

agent, facilitating the hardening of resins.

Formaldehyde-Free Alternative: Due to concerns about the health effects of formaldehyde,

this compound serves as a safer alternative in various applications, particularly in the textile

industry for creating wrinkle-resistant fabrics.

While its applications in drug development are not well-documented, related urea compounds

are known to be important intermediates in the synthesis of various pharmaceuticals.

Signaling Pathways and Biological Activity
There is no information available in the searched scientific literature to suggest that 1,3-
Dimethoxy-1,3-dimethylurea has a defined role in any specific biological signaling pathways

or possesses significant biological activity. Its primary applications appear to be in the realm of

materials chemistry rather than pharmacology.

Conclusion
1,3-Dimethoxy-1,3-dimethylurea is a specialized chemical with niche applications, primarily

as a crosslinking and curing agent in the polymer and textile industries, and as a formaldehyde-

free alternative. While its basic chemical and physical properties are cataloged, a detailed

public record of its discovery, history, and specific, reproducible synthesis protocols is sparse.

For researchers and professionals interested in this compound, a thorough search of the patent

literature is recommended to uncover more in-depth information regarding its synthesis and

historical development. As research into new materials and safer chemical alternatives

continues, the applications and understanding of 1,3-Dimethoxy-1,3-dimethylurea may

expand.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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